![molecular formula C8H7NO2 B089597 4-Nitrostyrene CAS No. 100-13-0](/img/structure/B89597.png)
4-Nitrostyrene
Overview
Description
4-Nitrostyrene is an organic compound with the molecular formula C8H7NO2. It is a yellow to orange-red solid that is soluble in organic solvents. This compound is an important intermediate in the synthesis of a variety of compounds, including analgesics and antibiotics. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. This compound is a versatile and useful compound that has many applications in the laboratory and in industry.
Scientific Research Applications
Asymmetric Organocatalysis : Polystyrene-immobilized pyrrolidine, a compound derived from 4-nitrostyrene, is used as a highly efficient and recyclable organocatalyst. It demonstrates excellent stereoselectivity in the asymmetric Michael addition of cyclohexanone to nitroolefins, yielding high product yields and enantioselectivities (Miao & Wang, 2008).
Enzymatic Isomerization : The enzyme 4-oxalocrotonate tautomerase (4-OT) catalyzes the isomerization of cis-nitrostyrene to trans-nitrostyrene, a reaction relevant in biochemistry and enzymology (Zandvoort et al., 2012).
Polymer Chemistry : this compound is used in the preparation of AB block copolymers with styrene, contributing to the study of polymer micellization behavior and molecular structure (Philippides et al., 1994).
Selective Chemical Hydrogenation : Research has demonstrated the use of bimetallic Pt-Sn nanoparticles on hydrogenated molybdenum oxide for selective hydrogenation of functionalized nitroarenes to anilines. In the case of this compound, this results in a high selectivity to 4-vinylaniline (Shu et al., 2017).
Copolymerization Studies : Radical copolymerization of 4-chloro-3-nitrostyrene with vinyl monomers showcases this compound derivatives' high reactivity and their influence on polymerization kinetics (Castro et al., 1997).
Biocatalytic Applications : Whole resting cells of Escherichia coli expressing 4-oxalocrotonate tautomerase have been used for the asymmetric Michael addition of acetaldehyde to β-nitrostyrenes, a process significant in biocatalysis (Narancic et al., 2013).
Chemoselective Hydrogenation : Pt nanoparticles supported over porous porphyrin nanospheres have been employed for chemoselective hydrogenation reactions involving this compound, showing the effect of surface functionalization on catalyst selectivity (Modak et al., 2019).
Catalyst Development : Graphene encapsulated Ni and Pd catalysts have been explored for chemo-selective hydrogenation of this compound, highlighting their potential in fine chemical synthesis and industrial applications (Liu et al., 2021).
Photodimerization Studies : The solid-state photodimerisation of β-nitrostyrenes has been investigated for its crystal engineering applications, providing insights into the molecular structure and reactivity of nitrostyrene derivatives (Pedireddi et al., 1992).
Cell Imaging Applications : Naphthalimide derivatives substituted with this compound have been studied for their unique fluorescent properties and potential applications in cell imaging (Lin et al., 2011).
Safety and Hazards
4-Nitrostyrene is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It is suspected of causing genetic defects . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
Future research on 4-Nitrostyrene could focus on its potential applications in the field of energy-saving chemical processes . For instance, the chemoselective reduction of this compound via photoinduced energetic electrons from in situ formed Cu nanoparticles on carbon dots shows promise for the realization of energy-saving chemical processes by introducing solar energy .
Mechanism of Action
Target of Action
The primary target of 4-Nitrostyrene, also known as 1-Nitro-4-vinylbenzene, is the enzyme 2,3-dichloro-1-propanol dehalogenase . This enzyme is found in Rhizobium sp. (strain NHG3) and plays a crucial role in the metabolism of halogenated compounds .
Mode of Action
It is known that the compound interacts with its target enzyme, potentially altering its function .
Biochemical Pathways
Research has shown that the compound can be involved in the chemoselective hydrogenation of nitroarenes . This process often requires precious metal catalysts and proceeds in an organic solvent .
Result of Action
The result of this compound’s action is the formation of 4-aminostyrene . This is achieved through the chemoselective hydrogenation of this compound, with over 99% selectivity at 100% conversion in an aqueous solvent under visible light irradiation .
Action Environment
The action of this compound is influenced by environmental factors such as light and the presence of certain catalysts. For instance, the chemoselective hydrogenation of this compound to 4-aminostyrene can be accelerated by photoinduced energetic electrons from in situ formed Cu nanoparticles on carbon dots . This process is more efficient under visible light irradiation .
Biochemical Analysis
Biochemical Properties
4-Nitrostyrene has been found to participate in various biochemical reactions . It interacts with a range of enzymes, proteins, and other biomolecules, often serving as a substrate for enzymatic reactions . The nature of these interactions is complex and can vary depending on the specific conditions of the reaction .
Cellular Effects
The effects of this compound on cellular processes are diverse. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through a variety of mechanisms. These include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The specific mechanisms can vary depending on the biochemical context and the specific biomolecules involved .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
In animal models, the effects of this compound can vary with different dosages . Studies have observed threshold effects, as well as toxic or adverse effects at high doses . These findings highlight the importance of careful dosage control when using this compound in experimental settings .
Metabolic Pathways
This compound is involved in several metabolic pathways . It interacts with various enzymes and cofactors, and can have effects on metabolic flux or metabolite levels . The specific pathways involved can vary depending on the biochemical context .
Transport and Distribution
This compound can be transported and distributed within cells and tissues . It can interact with various transporters or binding proteins, and these interactions can influence its localization or accumulation .
Subcellular Localization
The subcellular localization of this compound can affect its activity or function . It can be directed to specific compartments or organelles by targeting signals or post-translational modifications . The specific localization can influence the biochemical reactions in which this compound participates .
properties
IUPAC Name |
1-ethenyl-4-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2/c1-2-7-3-5-8(6-4-7)9(10)11/h2-6H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFZHODLXYNDBSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
24936-54-7 | |
Record name | Benzene, 1-ethenyl-4-nitro-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24936-54-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID70142845 | |
Record name | Benzene, 1-ethenyl-4-nitro- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70142845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
100-13-0 | |
Record name | 4-Nitrostyrene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=100-13-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Styrene, p-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000100130 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzene, 1-ethenyl-4-nitro- (9CI) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70142845 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Nitrostyrene (stabilized with TBC) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: 4-Nitrostyrene has the molecular formula C8H7NO2 and a molecular weight of 151.15 g/mol.
A: Various spectroscopic techniques have been employed to characterize this compound. These include 1H NMR, 13C NMR [], IR, and UV-Vis spectroscopy [, ]. For instance, the intense blue color of the this compound derivative, 2,4-bis(4-nitrophenyl)pent-2-enedinitrile (BPD) anion, is characterized by a maximum absorbance (λm) at 582 nm with a molar absorptivity (ε) of 60000 L mol−1cm−1 in methanol [].
A: this compound serves as an excellent model compound in catalysis due to its two easily reducible groups, the nitro (-NO2) and the vinyl (C=C) groups. This allows researchers to investigate the chemoselectivity of catalysts, aiming for selective reduction of either the nitro group to an amine (-NH2) or the vinyl group to an alkyl group [, , , , , , , , ].
A: The hydrogenation of this compound can yield three main products: 4-vinylaniline, 4-ethylnitrobenzene, and 4-ethylaniline. Achieving high selectivity for a specific product is a significant challenge, as the reaction pathway is influenced by the catalyst and reaction conditions [, , , , ].
A: A wide range of catalysts have been studied for their activity and selectivity in this compound hydrogenation. These include graphene-encapsulated Ni and Pd nanoparticles [], carbon dots-induced Cu nanoparticles [, ], TiO2 supported Ni3Sn2 alloy catalysts [, ], and Pd@Ru core–shell nanocubes [].
A: Solvent selection significantly influences the reaction pathway. For example, Ni@C catalysts exhibit selectivity towards nitro group reduction in toluene, while N-doped Pd@NC-2 catalysts preferentially hydrogenate the C=C bond in cyclohexane [].
A: Light irradiation can enhance the catalytic activity of certain systems. For instance, Cu3P-CDs-Cu nanocomposites exhibit enhanced activity for this compound hydrogenation under sunlight irradiation due to the formation of an all-solid-state Z-scheme photocatalytic system []. Similarly, IrCo nanoalloys display unique light-induced local heating properties, promoting hydrogen transfer from ammonia borane to this compound [].
A: The choice of support material significantly impacts catalytic performance. For example, TiO2 supported Ni3Sn2 alloy catalysts show higher activity and selectivity compared to other metal oxide supports (Al2O3, ZrO2, SnO2, and CeO2) []. Similarly, amphiphilic mesoporous Co@Co-N-C@SBA-15 catalysts with a hydrophilic silica support demonstrate enhanced performance in aqueous solutions compared to their non-amphiphilic counterparts [].
A: Catalyst stability is crucial for reusability. Studies have shown that catalysts like graphene-encapsulated Ni and Pd [], carbon dots-induced Cu [], and TiO2 supported Ni3Sn2 [] retain their activity and selectivity over multiple cycles, indicating good stability.
A: Density Functional Theory (DFT) calculations have been instrumental in elucidating the reaction mechanisms and rationalizing the selectivity of different catalysts for this compound hydrogenation [, , ]. These studies provide valuable insights into the interaction of this compound and its hydrogenation products with the catalyst surface, guiding the design of more efficient and selective catalysts.
A: The stability of this compound derivatives can be influenced by factors like pH and the presence of bases. For example, during the synthesis of peptides using α-cyano-4-nitrostyrene-β-yl esters, the formation of BPD as a byproduct was observed due to the presence of 4-nitrobenzyl cyanide impurity. This side reaction could be avoided by using a weaker base like N-methylmorpholine instead of triethylamine [].
ANone: As with any chemical, appropriate safety precautions should be taken when handling this compound. This includes wearing personal protective equipment and following established laboratory procedures. Disposal should be conducted according to local regulations and guidelines for hazardous waste management.
A: Researchers are exploring sustainable approaches for this compound utilization. For instance, the use of biomass-derived chitin as a support for Pt-Ni bimetallic catalysts in this compound hydrogenation offers a greener alternative to traditional support materials []. Additionally, the development of highly selective catalysts minimizes waste generation and promotes efficient resource utilization.
A: Various analytical techniques are employed to monitor the progress and analyze the products of reactions involving this compound. These include gas chromatography (GC) [], high-performance liquid chromatography (HPLC) [], nuclear magnetic resonance (NMR) spectroscopy [, , ], mass spectrometry (MS), and X-ray photoelectron spectroscopy (XPS) [].
A: this compound and its derivatives find applications beyond catalysis. For instance, 4-chloro-3-nitrostyrene serves as a precursor for reactive copolymers []. Additionally, polymers containing this compound units are explored for their potential in second-order nonlinear optics [].
A: Research on this compound has seen several milestones, including the development of highly chemoselective catalysts for its hydrogenation [, , , , , , , ]. Additionally, the utilization of this compound in synthesizing novel polymers with tailored properties marks another significant development [, ].
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